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Compound of Interest

Compound Name: CaCCinh-A01

Cat. No.: B1668195 Get Quote

For researchers, scientists, and drug development professionals utilizing CaCCinh-A01, a

potent inhibitor of the TMEM16A calcium-activated chloride channel (CaCC), adherence to

strict safety and handling protocols is paramount. This guide provides essential, immediate

safety and logistical information, including operational procedures and disposal plans, to

ensure the safe and effective use of this compound in a laboratory setting.

Essential Safety & Handling Information
CaCCinh-A01 is a combustible solid that requires careful handling to prevent exposure and

ensure laboratory safety. The following table summarizes key quantitative data for this

compound.

Property Value Source

IC₅₀ for TMEM16A 2.1 µM [1][2][3]

IC₅₀ for CaCC ~10 µM [1][2][3]

Molecular Weight 347.43 g/mol [3]

Solubility in DMSO ≥ 30 mg/mL [4]

Storage Temperature -20°C [2]

Storage Class 11 (Combustible Solids)

WGK (Water Hazard Class) 3 (Highly hazardous to water)
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling CaCCinh-A01 in solid form or in solution.

This includes, but is not limited to:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: Not generally required for handling small quantities in a well-

ventilated area. If creating aerosols or handling large quantities, a NIOSH-approved

respirator may be necessary.

Experimental Protocols: Step-by-Step Guidance
Preparing a Stock Solution:

Pre-dissolving: CaCCinh-A01 is soluble in dimethyl sulfoxide (DMSO) and

dimethylformamide (DMF).[4]

Calculation: Determine the required volume of solvent to achieve the desired stock solution

concentration. For example, to prepare a 10 mM stock solution from 1 mg of CaCCinh-A01
(MW: 347.43), dissolve it in 287.8 µL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial containing the CaCCinh-A01
powder.

Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Store the stock solution at -20°C.

Spill Response Protocol:

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:
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Immediate Action: Alert others in the vicinity and evacuate the immediate area if necessary.

Ventilation: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the lowest practical height.

Containment: For a solid spill, carefully sweep the material to avoid generating dust. For a

liquid spill, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Cleanup:

Wear appropriate PPE (gloves, lab coat, eye protection).

Carefully collect the spilled material and absorbent into a sealed container.

Decontaminate the spill area with a suitable cleaning agent.

Waste Disposal: Label the container with "Hazardous Waste" and the name of the chemical.

Dispose of the waste according to your institution's hazardous waste disposal procedures.

Disposal Plan:

All waste containing CaCCinh-A01, including empty vials, contaminated labware, and spill

cleanup materials, must be disposed of as hazardous waste.

Segregation: Collect all CaCCinh-A01 waste in a designated, sealed, and clearly labeled

hazardous waste container.

Labeling: The label should include the chemical name ("CaCCinh-A01"), the concentration

(if in solution), and the appropriate hazard warnings (e.g., "Combustible," "Harmful").

Institutional Guidelines: Follow your institution's specific procedures for the pickup and

disposal of chemical hazardous waste. Do not dispose of CaCCinh-A01 down the drain or in

regular trash.

Mechanism of Action and Signaling Pathway
CaCCinh-A01 primarily functions as an inhibitor of the TMEM16A (ANO1) protein, a calcium-

activated chloride channel. By blocking this channel, it prevents the efflux of chloride ions that
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is normally triggered by an increase in intracellular calcium. Additionally, some evidence

suggests that CaCCinh-A01 may have off-target effects on intracellular calcium signaling,

potentially through the inhibition of inositol triphosphate (IP₃) receptors, which would reduce the

release of calcium from the endoplasmic reticulum.
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Caption: Mechanism of action for CaCCinh-A01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling and Disposal of CaCCinh-
A01]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668195#personal-protective-equipment-for-
handling-caccinh-a01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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